Cas no 223381-62-2 (1-Benzyl-N-(propan-2-yl)azetidin-3-amine)

• Product Name: 1-Benzyl-N-(propan-2-yl)azetidin-3-amine
• CAS No: 223381-62-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 2663335
• PubChem ID: 53414033
• Update Time: 2025-04-21

1-Benzyl-N-(propan-2-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-propan-2-ylazetidin-3-amine
• 1-Benzyl-N-(propan-2-yl)azetidin-3-amine
• SCHEMBL8177287
• 223381-62-2
• 1-(phenylmethyl)-N-propan-2-yl-3-azetidinamine
• DTXSID00696760

• Inchi： 1S/C13H20N2/c1-11(2)14-13-9-15(10-13)8-12-6-4-3-5-7-12/h3-7,11,13-14H,8-10H2,1-2H3
• InChI Key： HARBVJYCMSOQQH-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(C1)NC(C)C

Computed Properties

• Exact Mass: 204.162648646Da
• Monoisotopic Mass: 204.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų